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Introduction: A Legacy of Functional Renal Imaging
The evaluation of renal transplant function is a critical aspect of post-operative patient care,

guiding therapeutic interventions and predicting long-term graft survival. Among the various

diagnostic modalities, radionuclide imaging, or renal scintigraphy, offers a unique window into

the physiological processes of the transplanted kidney. For decades, Sodium Iodohippurate

labeled with Iodine-131 (¹³¹I-OIH), also known as Hippuran, served as a cornerstone for the

non-invasive assessment of renal function.[1][2] Its utility lies in its physiological handling by

the kidneys, which closely mimics that of para-aminohippuric acid (PAH), a substance almost

completely cleared by the kidneys in a single pass.[1][3] This property makes ¹³¹I-OIH an

invaluable tool for measuring effective renal plasma flow (ERPF) and evaluating tubular

secretion, providing a dynamic and quantitative assessment of graft health.[4]

This guide provides a comprehensive overview of the principles, protocols, and applications of

¹³¹I-OIH in the context of renal transplant monitoring. While newer agents, such as Technetium-

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1262144#bc-rfq
https://pdf.benchchem.com/1260/The_Genesis_of_a_Renal_Tracer_A_Technical_History_of_Iodohippurate.pdf
https://pubmed.ncbi.nlm.nih.gov/4605210/
https://pdf.benchchem.com/1260/The_Genesis_of_a_Renal_Tracer_A_Technical_History_of_Iodohippurate.pdf
https://synapse.patsnap.com/article/what-is-the-mechanism-of-aminohippurate-sodium
https://radiologykey.com/renal-scintigraphy-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1262144?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


99m mercaptoacetyltriglycine (⁹⁹ᵐTc-MAG3), have emerged with improved imaging

characteristics, understanding the fundamentals of ¹³¹I-OIH remains pertinent for historical

context and for specific clinical scenarios where it may still be considered.[1][5][6]

Principle of the Method: Tracing Renal Physiology
The diagnostic strength of ¹³¹I-OIH lies in its efficient extraction and excretion by the kidneys.

Following intravenous administration, ¹³¹I-OIH is rapidly distributed throughout the bloodstream.

Approximately 80% of its clearance is attributed to active tubular secretion by the proximal

tubules, with the remaining 20% undergoing glomerular filtration.[1][7][8] This high extraction

efficiency ensures that the tracer is rapidly and almost completely removed from the blood and

concentrated in the renal parenchyma before being excreted into the urine.[4][7]

A gamma camera detects the emitted gamma radiation from the ¹³¹I, allowing for the dynamic

visualization and quantification of the tracer's transit through the renal vasculature,

parenchyma, and collecting system.[9] The resulting data, often presented as a time-activity

curve known as a renogram, provides a graphical representation of three distinct phases:

Vascular Phase (Perfusion): The initial rapid rise in radioactivity, occurring within the first

minute after injection, reflects the blood flow to the transplanted kidney.

Parenchymal Phase (Uptake/Concentration): The subsequent, more gradual increase in

activity represents the uptake and concentration of the tracer by the renal tubular cells. The

peak of this phase indicates the maximum concentration of the tracer in the kidney.

Excretory Phase (Drainage): The final descending portion of the curve illustrates the

excretion of the tracer from the renal parenchyma into the collecting system and

subsequently into the bladder.

By analyzing the characteristics of these phases, clinicians can derive crucial information about

renal perfusion, tubular function, and the presence of any urinary tract obstruction.[7]

Diagram: ¹³¹I-OIH Transit Through the Nephron
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Caption: Workflow of ¹³¹I-OIH through the renal system.

Applications in Renal Transplant Assessment
Renal scintigraphy with ¹³¹I-OIH is a valuable tool for the differential diagnosis of various post-

transplantation complications, which often present with the common symptom of rising serum

creatinine levels.
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Application Key Findings with ¹³¹I-OIH Scintigraphy

Acute Tubular Necrosis (ATN)

Characterized by good renal perfusion but

impaired tubular function. The renogram shows

a preserved vascular phase, a rising

parenchymal phase with a delayed or absent

peak, and significantly reduced or absent

excretion.[9]

Acute Rejection

Typically presents with reduced renal perfusion.

The renogram demonstrates a diminished

vascular phase, a flattened and delayed

parenchymal phase, and poor excretion.[2]

Urinary Tract Obstruction

Shows good perfusion and parenchymal uptake,

but the excretory phase is significantly delayed

or absent, leading to prolonged retention of the

tracer in the collecting system.[10]

Urine Leak (Urinoma)

Characterized by the extravasation of the

radiotracer outside of the urinary tract, which

can be visualized as an abnormal collection of

radioactivity.[11]

Renal Artery Stenosis
Presents with decreased perfusion to the

affected kidney.[2]

The diagnostic accuracy of computer-assisted camera renography with OIH has been reported

to be high, with one study noting 94% for rejection, 98% for acute tubular necrosis, and 92% for

uropathies.

Protocol: ¹³¹I-OIH Renal Scintigraphy for Transplant
Evaluation
This protocol provides a general framework. Specific parameters may need to be adjusted

based on the available equipment, institutional guidelines, and patient-specific factors.

Patient Preparation
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Hydration: Ensure the patient is well-hydrated to promote adequate urine flow. This can be

achieved by encouraging the patient to drink 500 mL (16 oz) of water in the 2 hours

preceding the study.[10] For pediatric patients or those unable to take oral fluids, intravenous

hydration with normal saline may be administered.[10]

Bladder Emptying: Instruct the patient to void immediately before the start of the examination

to minimize background activity from the bladder.[10]

Medication Review: Review the patient's current medications, as some drugs can interfere

with renal function and the interpretation of the scan. For example, diuretics should be used

with caution.[7]

Radiopharmaceutical
Agent: Sodium Iodohippurate (¹³¹I) solution for injection.

Dose: The typical adult dose is 148 kBq/kg. Doses should be adjusted for pediatric patients

based on body weight.

Quality Control: The radiochemical purity of ¹³¹I-iodohippurate should be assessed according

to pharmacopeial standards, typically using thin-layer chromatography.[7][8]

Image Acquisition
Patient Positioning: The patient is positioned supine on the imaging table. The gamma

camera detector is positioned over the anterior abdomen to visualize the transplanted kidney,

which is typically located in the iliac fossa.[12]

Injection: The ¹³¹I-OIH is administered as an intravenous bolus injection. It is crucial to

ensure a clean injection to avoid extravasation, which can interfere with the interpretation of

the perfusion phase.

Dynamic Imaging: Dynamic image acquisition is initiated simultaneously with the injection. A

typical protocol involves acquiring a series of short-duration frames (e.g., 1-second frames

for the first minute, followed by 15- to 30-second frames for the next 20-30 minutes).

Data Processing and Analysis
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Region of Interest (ROI) Definition: ROIs are drawn around the transplanted kidney, and a

background ROI is typically placed over a non-renal area to correct for soft-tissue activity.

Renogram Generation: Time-activity curves (renograms) are generated from the ROIs.

Quantitative Parameters: Several quantitative parameters can be derived from the renogram

to aid in interpretation:

Time to Peak (Tmax): The time from injection to the maximum activity in the kidney.

20-minute to Peak Ratio (T20/Tmax): The ratio of activity at 20 minutes to the peak

activity, which provides an index of tracer washout.

Accumulation and Elimination Indices: These indices can be calculated to differentiate

between various pathologies. For instance, in acute tubular necrosis, the accumulation

index may be only slightly decreased, while the elimination index is extremely low. In

rejection, both indices are typically low.

Diagram: Renal Scintigraphy Workflow
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Caption: Standard workflow for ¹³¹I-OIH renal scintigraphy.

Limitations and Modern Alternatives
Despite its historical significance, the use of ¹³¹I-OIH has declined in many centers due to

several limitations:

Suboptimal Image Quality: The high-energy gamma emissions of ¹³¹I result in lower spatial

resolution and poorer image quality compared to agents labeled with Technetium-99m

(⁹⁹ᵐTc).[5]
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Higher Radiation Dose: ¹³¹I delivers a higher radiation dose to the patient compared to ⁹⁹ᵐTc-

labeled agents.

Availability: The production and availability of ¹³¹I-OIH may be more limited compared to

⁹⁹ᵐTc-based kits.

Technetium-99m Mercaptoacetyltriglycine (⁹⁹ᵐTc-MAG3) has largely replaced ¹³¹I-OIH as the

preferred agent for dynamic renal scintigraphy.[5][6] ⁹⁹ᵐTc-MAG3 offers superior image quality,

a lower radiation burden, and convenient kit-based preparation.[1][5] While its physiological

handling is similar to OIH (primarily tubular secretion), there are some differences in clearance

rates.[4][6]

Conclusion
Sodium iodohippurate (¹³¹I) played a pivotal role in establishing the field of functional renal

imaging and for many years was the workhorse for assessing renal transplant function.[1] Its

ability to non-invasively measure effective renal plasma flow and tubular secretion provided

invaluable insights into the pathophysiology of various post-transplant complications. While

modern radiopharmaceuticals have largely supplanted its use, a thorough understanding of the

principles and protocols associated with ¹³¹I-OIH remains essential for any comprehensive

training in nuclear medicine and for appreciating the evolution of renal scintigraphy. The

foundational concepts established with ¹³¹I-OIH continue to inform the interpretation of dynamic

renal imaging studies performed today.
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